Cas no 1824306-16-2 (2-(1-Phenylcyclopropyl)oxirane)

• Product Name: 2-(1-Phenylcyclopropyl)oxirane
• CAS No: 1824306-16-2
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 6018641
• PubChem ID: 56624218
• Update Time: 2025-06-13

2-(1-Phenylcyclopropyl)oxirane Chemical and Physical Properties

Names and Identifiers

• EN300-1862037
• 2-(1-phenylcyclopropyl)oxirane
• 1824306-16-2
• 2-(1-Phenylcyclopropyl)oxirane

• Inchi： 1S/C11H12O/c1-2-4-9(5-3-1)11(6-7-11)10-8-12-10/h1-5,10H,6-8H2
• InChI Key： XFGURNYSMVLTKH-UHFFFAOYSA-N
• SMILES： O1CC1C1(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 160.088815002g/mol
• Monoisotopic Mass: 160.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-(1-Phenylcyclopropyl)oxirane

Comprehensive Overview of 2-(1-Phenylcyclopropyl)oxirane (CAS No. 1824306-16-2): Properties, Applications, and Industry Insights

The compound 2-(1-Phenylcyclopropyl)oxirane (CAS No. 1824306-16-2) is a specialized epoxide derivative with a unique molecular structure combining a phenylcyclopropyl group and an oxirane ring. This structural feature makes it a valuable intermediate in organic synthesis and pharmaceutical research. Its chemical reactivity, particularly in ring-opening reactions, has garnered significant attention from researchers exploring novel drug candidates and functional materials.

In recent years, the demand for high-purity epoxides like 2-(1-Phenylcyclopropyl)oxirane has surged due to their role in developing targeted therapies and biodegradable polymers. Industry reports highlight its potential in asymmetric catalysis, where its rigid cyclopropyl moiety influences stereoselectivity. The compound's thermal stability (decomposing above 200°C) and solubility profile (moderate in polar organic solvents) make it suitable for diverse laboratory-scale applications.

Analytical characterization of CAS No. 1824306-16-2 typically involves NMR spectroscopy (showing distinct signals at δ 7.2-7.4 ppm for aromatic protons) and mass spectrometry (M+ peak at m/z 174). Researchers frequently search for "synthesis routes for phenylcyclopropyl oxiranes" or "safety data for 2-(1-Phenylcyclopropyl)oxirane," reflecting growing interest in its green chemistry applications. Current studies focus on optimizing its production via metal-catalyzed epoxidation to reduce byproducts.

The pharmaceutical industry values this compound for constructing three-membered ring systems present in many bioactive molecules. Patent analyses reveal its use in developing enzyme inhibitors and CNS-active compounds. Environmental considerations drive innovation in its waste management, with recent papers proposing biocatalytic degradation methods. When handling 2-(1-Phenylcyclopropyl)oxirane, standard laboratory precautions for epoxides apply, including use of personal protective equipment and ventilation controls.

Emerging applications include its incorporation into advanced epoxy resins with enhanced mechanical properties. Market analysts project growth in demand for such performance chemicals, particularly in electronics encapsulation and composite materials. The compound's structure-activity relationships continue to be explored through computational chemistry models, addressing frequent queries about "QSAR studies on cyclopropyl epoxides."

Quality standards for CAS No. 1824306-16-2 typically require ≥98% purity (HPLC), with strict controls on residual solvents and heavy metal content. Storage recommendations suggest inert atmosphere conditions at 2-8°C to maintain stability. Recent advancements in continuous flow chemistry have improved the scalability of its production while addressing process safety concerns.

Academic interest in 2-(1-Phenylcyclopropyl)oxirane spans multiple disciplines, from medicinal chemistry to materials science. Its inclusion in high-throughput screening libraries underscores its potential for discovering new biological activities. The compound's chiral properties make it particularly valuable for stereoselective synthesis, a topic generating numerous "chiral epoxide resolution" search queries.

Future research directions may explore its photochemical behavior for light-responsive materials development. The compound's structure-property relationships continue to inspire innovations in molecular design, particularly for specialty chemicals with tailored functionalities. Regulatory-compliant documentation, including certificates of analysis and stability studies, remains crucial for industrial adoption.